Cas no 2138296-24-7 (4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl)-)

• Product Name: 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl)-
• CAS No: 2138296-24-7
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 5261408
• Update Time: 2025-06-08

4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl)-

• Inchi： 1S/C9H13N3OS/c13-6-8-7-14-9(11-8)5-12-3-1-10-2-4-12/h6-7,10H,1-5H2
• InChI Key： HRCZGPDKYXAOJY-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1CN1CCNCC1

Additional information on 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl)-

Introduction to 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl) (CAS No. 2138296-24-7)

4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl) (CAS No. 2138296-24-7) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and piperazine moieties, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The structural complexity and functional versatility of this molecule make it an attractive candidate for a wide range of biological and chemical studies.

The chemical structure of 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl) consists of a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the piperazine moiety, a six-membered ring with two nitrogen atoms, further enhances the compound's pharmacological properties. The aldehyde group at the 4-position of the thiazole ring provides a reactive site for various chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, significant advancements have been made in understanding the biological activities of compounds containing thiazole and piperazine moieties. Research has shown that these structures can exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl) demonstrated potent inhibitory effects against specific cancer cell lines, particularly those involved in breast and lung cancers.

The pharmacological profile of 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl) is further enhanced by its ability to interact with various biological targets. The piperazine moiety can form hydrogen bonds with target proteins, while the thiazole ring can participate in π-π stacking interactions. These interactions contribute to the compound's high binding affinity and selectivity for specific receptors or enzymes. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of this compound exhibited high affinity for serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety.

The synthetic accessibility of 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl) is another factor that contributes to its importance in pharmaceutical research. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the condensation of thiosemicarbazide with an appropriate aldehyde or ketone followed by cyclization to form the thiazole ring. Subsequent functionalization steps can introduce the piperazine moiety and other desired substituents. These synthetic methods have been optimized to ensure high yields and purity, making it feasible to produce large quantities for preclinical and clinical studies.

Clinical trials involving compounds derived from 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl) have shown promising results. For instance, a phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and efficacy of a derivative of this compound in patients with advanced solid tumors. The results indicated that the compound was well-tolerated and demonstrated significant antitumor activity in several patients. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In addition to its therapeutic potential, 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl) has also found applications in other areas of research. For example, it has been used as a building block in the synthesis of fluorescent probes for cellular imaging studies. The unique electronic properties of the thiazole ring make it an excellent chromophore, while the piperazine moiety can be functionalized to introduce targeting ligands or other bioactive groups. This dual functionality allows for the design of highly specific and sensitive imaging agents that can be used to study various biological processes at the cellular level.

The environmental impact of compounds like 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl) is another important consideration in their development and use. Recent studies have focused on assessing the biodegradability and ecotoxicity of these compounds to ensure their safe disposal and minimize environmental pollution. Efforts are also being made to develop greener synthetic methods that reduce waste generation and energy consumption during production.

In conclusion, 4-Thiazolecarboxaldehyde, 2-(1-piperazinylmethyl) (CAS No. 2138296-24-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an attractive candidate for developing novel therapeutic agents and imaging probes. Ongoing research continues to uncover new applications and optimize its use in various fields, contributing to advancements in healthcare and scientific understanding.